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Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is paramount to ensuring a safe and compliant
laboratory environment. Bromofluoromethane, a reagent used in the synthesis of various
chemical intermediates and pharmaceuticals, requires careful management due to its potential
health hazards and environmental impact.[1] This guide provides essential, step-by-step
procedures for the safe disposal of bromofluoromethane, aligning with best practices in
laboratory safety and chemical handling.

Key Safety and Hazard Information

Understanding the properties and hazards of bromofluoromethane is the first step in its safe
management. It is a gas at standard temperature and pressure, and it is crucial to be aware of
its toxicological and physical hazards.[1]
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Property Value
Chemical Formula CH:2BrF
Molar Mass 112.93 g/mol
Boiling Point 19 °C (66 °F; 292 K)
Appearance Gas
Solubility Soluble in alcohol, very soluble in chloroform
Ozone Depletion Potential 0.73
Source: Wikipedia[1]
Hazard Classification (GHS) Description

Acute Toxicity, Oral

Fatal if swallowed[2]

Acute Toxicity, Inhalation

Toxic if inhaled[2]

Gases Under Pressure

Contains gas under pressure; may explode if
heated[2]

Source: PubChem|[2]

Step-by-Step Disposal Protocol for

Bromofluoromethane

The recommended procedure for the disposal of bromofluoromethane is through a licensed

chemical destruction facility.[3] Direct release into the environment is prohibited due to its

ozone-depleting nature and other potential hazards.[1][4]

Immediate Safety and Personal Protective Equipment

(PPE)

Before handling bromofluoromethane for disposal, ensure all necessary safety measures are

in place.
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» Ventilation: Always handle bromofluoromethane in a well-ventilated area, preferably within
a chemical fume hood to avoid inhalation of vapors.[3]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3]

[¢]

Hand Protection: Wear chemical-impermeable gloves.[3]

o

Body Protection: Wear suitable protective clothing to avoid skin contact.[3]

[e]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[3]

Preparing Bromofluoromethane Waste for Disposal

Proper containment and labeling are critical for the safe temporary storage and subsequent
transportation of chemical waste.

¢ Containment:

o Keep the bromofluoromethane waste in its original container if possible, or a compatible,
properly sealed, and labeled waste container.

o Ensure the container is tightly closed and stored in a dry, cool, and well-ventilated area,
away from incompatible materials.[3]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Bromofluoromethane," and
any other required hazard symbols (e.g., toxic, gas under pressure).

o Include the date of waste generation and the name of the responsible researcher or
laboratory.

Arranging for Professional Disposal

Disposal of bromofluoromethane must be conducted by a licensed and qualified hazardous
waste management company.
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o Contact a Licensed Vendor: Your institution's Environmental Health and Safety (EHS)
department will have a list of approved vendors for chemical waste disposal. Contact them to
schedule a pickup.

o Provide Necessary Information: Be prepared to provide the waste vendor with the following
information:

o The chemical name (Bromofluoromethane) and quantity.
o Information from the Safety Data Sheet (SDS), including hazard classifications.
o The type of container and its condition.

e Follow Vendor Instructions: The waste disposal vendor will provide specific instructions for
pickup, including any necessary paperwork such as a hazardous waste manifest.

Decontamination of Empty Containers

Empty containers that held bromofluoromethane must also be disposed of properly.

e Rinsing: Containers can be triple-rinsed with a suitable solvent (check with your EHS
department for an appropriate solvent).[3] The rinsate must be collected and disposed of as
hazardous waste.

o Puncturing and Disposal: After thorough rinsing, the container should be punctured to
prevent reuse and can then be disposed of in a sanitary landfill or as instructed by your
waste management provider.[3]

« Incineration: Combustible packaging materials can be disposed of through controlled
incineration with flue gas scrubbing.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of
bromofluoromethane, from initial handling to final disposal by a licensed professional.
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Start: Bromofluoromethane Waste Generated

l

Step 1: Adhere to Safety Protocols
- Work in Fume Hood
- Wear appropriate PPE

Step 2: Prepare Waste for Collection
- Use sealed, compatible container
- Label clearly as Hazardous Waste

Step 3: Temporary Storage
- Store in cool, dry, ventilated area
- Away from incompatible materials

Step 4: Contact EHS/Waste Vendor

- Schedule a waste pickup
- Provide waste information

Step 5: Professional Collection
- Licensed vendor collects waste
- Complete required paperwork

Step 6: Final Disposal
- Controlled incineration with
flue gas scrubbing by vendor

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of bromofluoromethane.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of bromofluoromethane, contributing to a culture of safety and
compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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